Cas no 864266-29-5 (5-(N-Boc-Aminomethyl)-2-Bromopyridine)

• Product Name: 5-(N-Boc-Aminomethyl)-2-Bromopyridine
• CAS No: 864266-29-5
• MF: C₁₁H₁₅BrN₂O₂
• MW: 287.153002023697
• MDL: MFCD11052608
• CID: 718576
• PubChem ID: 49761677
• Update Time: 2024-12-09

5-(N-Boc-Aminomethyl)-2-Bromopyridine Chemical and Physical Properties

Names and Identifiers

• tert-Butyl ((6-bromopyridin-3-yl)methyl)carbamate
• 5-(N-Boc-aminomethyl)-2-bromopyridine
• 5-(N-BOC-AMINOMETHYL)-2-BROMOPYRIDINE 0.98
• Carbamic acid,[(6-bromo-3-pyridinyl)methyl]-, 1,1-dimethylethyl ester (9CI)
• tert-butyl N-[(6-bromopyridin-3-yl)methyl]carbamate
• C-2217
• tert-Butyl [(6-bromopyridin-3-yl)methyl]carbamate
• KRFXJGAFKJIWEC-UHFFFAOYSA-N
• FCH1627902
• AK145833
• AX8283614
• 2-Bromo-5-tert-butoxycarbonylaminomethyl-pyridine
• Carbamic acid,[(6-bromo-3-pyridinyl)methyl]-,1,1-d
• (6-Bromo-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester
• 5-(N-Boc-Aminomethyl)-2-Bromopyridine

• MDL： MFCD11052608
• Inchi： 1S/C11H15BrN2O2/c1-11(2,3)16-10(15)14-7-8-4-5-9(12)13-6-8/h4-6H,7H2,1-3H3,(H,14,15)
• InChI Key： KRFXJGAFKJIWEC-UHFFFAOYSA-N
• SMILES： O=C(NCC1C=CC(Br)=NC=1)OC(C)(C)C

Computed Properties

• Exact Mass: 286.03200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 241
• Topological Polar Surface Area: 51.2

Experimental Properties

• PSA: 51.22000
• LogP: 3.25970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines